Cas no 20029-52-1 (4-Cyclohexylbenzoic acid)

4-Cyclohexylbenzoic acid Properties

Names and Identifiers

• 4-Cyclohexylbenzoic acid
• 4-Cyclohexyl-benzoic acid
• (4-Carboxyphenyl)cyclohexane
• 1'.2'.3'.4'.5'.6'-Hexahydro-diphenyl-carbonsaeure-(4)
• 4-Cyclohexyl-benzoesaeure
• Benzoic acid, 4-cyclohexyl-
• QCIWHVKGVVQHIY-UHFFFAOYSA-N
• NSC126462
• 4cyclohexylbenzoic acid
• 4-CyclohexylbenzoicAcid
• p-cyclohexylbenzoic acid
• Cyclohexybenzoicacid; 98%
• Oprea1_387451
• HMS1719D20
• STK020874
• 4-cyclohexylbenzoic acid, AldrichCPR
• SBB037867
• MFCD00039459
• CCG-301939
• FT-0618320
• SR-01000061399-1
• 4-CYCLOHEXYLPHENYLCARBOXYLIC ACID
• AC-13413
• CS-W015405
• AB01318709-02
• NSC 126462
• EH1
• UNII-ROT0W051KU
• NSC-126462
• AE-641/01665049
• Z57052886
• NCGC00323465-01
• ROT0W051KU
• EINECS 243-472-5
• AS-59065
• EN300-11611
• CHEMBL3593500
• SCHEMBL354930
• DTXSID00173849
• AKOS000117588
• NS00026502
• SR-01000061399
• 20029-52-1
• AT23285
• DB-045065
• DTXCID6096340
• +Expand

• MDL： MFCD00039459
• InChIKey： QCIWHVKGVVQHIY-UHFFFAOYSA-N
• Inchi： 1S/C13H16O2/c14-13(15)12-8-6-11(7-9-12)10-4-2-1-3-5-10/h6-10H,1-5H2,(H,14,15)
• SMILES： O([H])C(C1C([H])=C([H])C(=C([H])C=1[H])C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])=O
• BRN： 1966671

Computed Properties

• Exact Mass: 204.11500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 204.115
• Heavy Atom Count: 15
• Complexity: 211
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 3.43250
• PSA: 37.30000
• Boiling Point: 260.0±0.0 °C at 760 mmHg
• Melting Point: 196.0 to 201.0 deg-C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: 76.3±6.6 °C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.2±0.1 g/cm3

4-Cyclohexylbenzoic acid Security Information

• Symbol: GHS07
• Safety Term：S26;S36
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store at 4 ℃, better at -4 ℃
• Risk Phrases： 36/37/38-52/53
• Signal Word：warning

4-Cyclohexylbenzoic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%